Cas no 806615-81-6 (3-phenoxybenzene-1-carboximidamide)

• Product name: 3-phenoxybenzene-1-carboximidamide
• CAS No: 806615-81-6
• MF: C₁₃H₁₂N₂O
• Molecular Weight: 212.24718
• CID: 1801785
• PubChem ID: 3008889

3-phenoxybenzene-1-carboximidamide Properties

Names and Identifiers

• Benzenecarboximidamide, 3-phenoxy-
• 3-PHENOXYBENZENE-1-CARBOXIMIDAMIDE
• 3-Phenoxy-benzamidine
• 3-phenoxybenzenecarboximidamide
• EN300-1861101
• 806615-81-6
• 3-phenoxybenzamidine
• CHEMBL314851
• 3-phenoxybenzene-1-carboximidamide

• Inchi： InChI=1S/C13H12N2O/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H3,14,15)
• InChIKey： CEHNDHNQFURQOE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=N)N

Computed Properties

• 精确分子量: 212.094963011g/mol
• 同位素质量: 212.094963011g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 16
• 可旋转化学键数量: 3
• 复杂度: 236
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 59.1Ų
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers